5-(6-Methoxypyridin-3-yl)pyrazin-2-amine

• IUPAC Name: 5-(6-methoxypyridin-3-yl)pyrazin-2-amine
• InChI: InChI=1S/C10H10N4O/c1-15-10-3-2-7(4-14-10)8-5-13-9(11)6-12-8/h2-6H,1H3,(H2,11,13)
• InChI Key: WEJFAKXXCCYSLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=CN=C(C=N2)N
• Molecular Formula: C10H10N4O
• DSSTOX Substance ID: DTXSID50452575
• Molecular Weight: 202.21 g/mol
• CAS RN: 475275-82-2

Description

5-(6-Methoxypyridin-3-yl)pyrazin-2-amine (MPPA) is an organic compound with a variety of uses in various scientific research applications. It is a derivative of pyrazinamide, a drug used to treat tuberculosis, and is a structural analog of the antifungal drug nystatin. It is a white crystalline solid with a melting point of 143-145°C and a molecular weight of 209.2 g/mol. MPPA has been studied in a variety of scientific research applications, including its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Structural Characterization

• A study by Böck et al. (2021) explored the synthesis and structural characterization of derivatives related to 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine. They examined the crystal structures and intermolecular hydrogen bonding patterns of these compounds, providing insights into their molecular conformations and protonation sites (Böck et al., 2021).

Biological Evaluation and Potency

• Research by Hughes et al. (2010) described a series of aminopyridopyrazinones as PDE5 inhibitors, which included derivatives of 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine. This compound exhibited significant potency and selectivity, demonstrating robust in vivo blood pressure lowering in an SHR model (Hughes et al., 2010).

Antimicrobial and Anticoccidial Activity

• Georgiadis (1976) investigated compounds related to 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine for their antimicrobial and anticoccidial activities. The study highlighted the potential of these compounds in treating microbial infections and coccidiosis (Georgiadis, 1976).

Luminescence Properties in Lanthanide Complexes

• Rodríguez-Ubis et al. (1997) studied the synthesis of complexing acids containing pyrazole, which includes derivatives of 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine. These compounds formed stable complexes with lanthanides and exhibited significant luminescence properties, relevant for bioaffinity applications (Rodríguez-Ubis et al., 1997).

Optical Properties and Emission Behavior

• Palion-Gazda et al. (2019) conducted research on derivatives of 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine, focusing on their structure-dependent fluorescence properties. The study revealed insights into the impact of amine donors and nitrogen-based π-deficient heterocycles on the optical properties of these compounds (Palion-Gazda et al., 2019).

Synthesis of Pyrazole Derivatives and Antitumor Activity

• Titi et al. (2020) synthesized and characterized pyrazole derivatives, including those related to 5-(6-Methoxypyridin-3-yl)pyrazin-2-amine. Their study provided valuable information on the antitumor, antifungal, and antibacterial activities of these compounds (Titi et al., 2020).

Mechanism of Action

Target of Action

The compound is structurally similar to 2-aminothiazoles, which are known to interact with a variety of targets, including tyrosine kinases and phosphatidylinositol-3-kinases (pi3ks) . These targets play crucial roles in cellular signaling pathways, influencing cell growth, proliferation, and survival .

Mode of Action

Based on its structural similarity to 2-aminothiazoles, it may interact with its targets through hydrogen bonding . This interaction could potentially alter the activity of the target proteins, leading to changes in cellular signaling .

Biochemical Pathways

If we consider its potential interaction with tyrosine kinases and pi3ks, it could influence pathways related to cell growth, proliferation, and survival .

Result of Action

Based on its potential interaction with tyrosine kinases and pi3ks, it could potentially influence cell growth, proliferation, and survival .